Cas no 303092-89-9 (N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide)

• Product Name: N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide
• CAS No: 303092-89-9
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 3055265
• PubChem ID: 1181445
• Update Time: 2025-04-21

N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(4-Methylbenzyl)thiazol-2-yl)-2-nitrobenzamide
• N-{5-(4-methylphenyl)methyl-1,3-thiazol-2-yl}-2-nitrobenzamide
• CBMicro_005557
• STK952081
• N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]-2-nitrobenzamide
• SMSF0006496
• CB07657
• 303092-89-9
• BIM-0005634.P001
• N-{5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl}-2-nitrobenzamide
• Oprea1_546399
• F0344-0858
• N-[5-[(4-methylphenyl)methyl]-1,3-thiazol-2-yl]-2-nitrobenzamide
• Oprea1_674378
• AKOS001334425
• Z57329722
• n-(5-(4-methylbenzyl)-1,3-thiazol-2-yl)-2-nitrobenzamide
• 652-856-5

• Inchi： 1S/C18H15N3O3S/c1-12-6-8-13(9-7-12)10-14-11-19-18(25-14)20-17(22)15-4-2-3-5-16(15)21(23)24/h2-9,11H,10H2,1H3,(H,19,20,22)
• InChI Key： WZOWRZYKCMYLAI-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1C=CC(C)=CC=1)NC(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 353.08341252Da
• Monoisotopic Mass: 353.08341252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 116Ų